Cas no 1805215-84-2 (2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1805215-84-2
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4839994
• Update Time: 2025-06-20

2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C10H9ClF3NO4/c1-18-7-2-5(3-8(16)17)9(6(4-11)15-7)19-10(12,13)14/h2H,3-4H2,1H3,(H,16,17)
• InChI Key： ZXZMWZQJWSAMKF-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=C(N=1)OC)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805215-84-2)

2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid, identified by its CAS number 1805215-84-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of multiple functional groups, including a chloromethyl (-CH₂Cl) moiety, a methoxy (-OCH₃) group, and a trifluoromethoxy (-OCF₃) group, alongside a carboxylic acid (-COOH) at the 4-position, makes it a versatile intermediate in synthetic chemistry and drug development.

The structural features of 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid contribute to its reactivity and potential applications in medicinal chemistry. The chloromethyl group serves as a reactive handle for further functionalization via nucleophilic substitution reactions, enabling the attachment of various pharmacophores. The methoxy and trifluoromethoxy groups introduce electronic and steric effects that can modulate the compound's biological activity, solubility, and metabolic stability. Additionally, the carboxylic acid functionality allows for salt formation, which is often employed to improve drug solubility and bioavailability.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are ubiquitous scaffolds in many approved drugs, exhibiting roles as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The specific arrangement of substituents in 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid positions it as a valuable building block for designing novel therapeutic agents. For instance, its structural motif has been explored in the development of small-molecule inhibitors targeting protein-protein interactions and enzyme inhibition.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and dysregulation of their activity is implicated in numerous diseases, including cancer. By leveraging the reactivity of the chloromethyl group and the electronic properties imparted by the methoxy and trifluoromethoxy substituents, researchers have synthesized analogs that exhibit potent inhibitory effects on specific kinases. Preliminary studies have demonstrated that derivatives of this compound can modulate pathways such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), offering promising leads for further development.

The influence of fluorine atoms on biological activity is another area where 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid shines. The introduction of fluorine at the 3-position enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is particularly valuable in drug design, as it increases the half-life of pharmaceuticals and improves their bioavailability. Furthermore, fluorinated compounds often exhibit greater lipophilicity and binding affinity to biological targets, making them more effective in therapeutic applications.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before experimental synthesis. These tools have been instrumental in identifying lead compounds with high potential for drug development. For example, virtual screening has been used to identify derivatives of this compound that interact with specific protein domains with high selectivity, reducing off-target effects.

The synthetic utility of this compound extends beyond kinase inhibition. Its structural framework has been adapted for use in antiviral and anti-inflammatory drug discovery. The combination of electron-withdrawing groups (such as the trifluoromethoxy moiety) and electron-donating groups (like the methoxy group) creates a delicate balance that can fine-tune interactions with biological targets. This balance is crucial for achieving high efficacy while minimizing side effects.

In conclusion, 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805215-84-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable intermediate in synthetic chemistry, with potential applications spanning multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will undoubtedly play an increasingly important role in pharmaceutical innovation.